N-cyclobutyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-cyclobutyl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C8H11N3O/c12-8(7-4-5-9-11-7)10-6-2-1-3-6/h4-6H,1-3H2,(H,9,11)(H,10,12)
• InChI Key: DVZBYWSJAOZRFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC(=O)C2=CC=NN2
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• CAS No.: 1928730-94-2

Description

N-cyclobutyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.196. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Safety and Hazards

The compound is associated with certain hazards, including skin and eye irritation. Precautions should be taken during handling and storage.

Future Directions

• Researchers can explore the potential of N-cyclobutyl-1H-pyrazole-3-carboxamide in drug development, especially in the context of inflammation and cancer therapy. Further studies on its pharmacokinetics, toxicity, and efficacy are warranted.

Mechanism of Action

Target of Action

Similar compounds such as n-phenyl-1h-pyrazole-3-carboxamide have been found to target cyclin-dependent kinase 2 (cdk2) in humans . CDK2 is a crucial protein involved in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for anticancer therapies.

Mode of Action

It’s suggested that similar pyrazole-3-carboxamide derivatives interact with their targets, possibly through dna-binding . This interaction could lead to changes in the DNA structure, affecting the transcription and replication processes.

Biochemical Pathways

Given the potential dna-binding properties of similar compounds , it’s plausible that this compound could affect pathways related to DNA replication and transcription, potentially leading to cell cycle arrest and apoptosis in cancer cells.

Pharmacokinetics

Similar compounds like n-phenyl-1h-pyrazole-3-carboxamide have been found to have unknown absorption, volume of distribution, protein binding, metabolism, route of elimination, half-life, and clearance . These properties significantly impact the bioavailability of the compound and its therapeutic efficacy.

Result of Action

Based on the potential dna-binding properties of similar compounds , it’s plausible that this compound could induce changes in DNA structure, affecting the transcription and replication processes, leading to cell cycle arrest and apoptosis in cancer cells.